Cas no 127168-86-9 (4-Nitroisoindoline)

• Product Name: 4-Nitroisoindoline
• CAS No: 127168-86-9
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 2662096
• Update Time: 2023-08-06

4-Nitroisoindoline Chemical and Physical Properties

Names and Identifiers

• 4-NITROISOINDOLINE
• 4-NITRO-2,3-DIHYDRO-1H-ISOINDOLE
• QQSCKBOYBWKHIJ-UHFFFAOYSA-N
• 2903AJ
• AB55995
• 1H-ISOINDOLE, 2,3-DIHYDRO-4-NITRO-
• 4-Nitroisoindoline

• Inchi： 1S/C8H8N2O2/c11-10(12)8-3-1-2-6-4-9-5-7(6)8/h1-3,9H,4-5H2
• InChI Key： QQSCKBOYBWKHIJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2CNCC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Topological Polar Surface Area: 57.8